H-Bond Acceptor Count & LogP vs. 1,8-Diaza Analog
Compared to the 1,8-diaza analog 8-Ethyl-3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine (CAS 1470559-49-9), 8-Ethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine exhibits a lower hydrogen-bond acceptor count (3 vs. 4) and a substantially higher predicted LogP (1.67 vs. -0.01), indicating markedly different solubility and membrane permeability profiles . The target compound also has a lower Fsp3 (fraction of sp3-hybridized carbons) at 0.889 vs. 0.889 (similar) but differs in topological polar surface area (47.61 Ų vs. ~47.6 Ų) .
| Evidence Dimension | Predicted LogP (Lipophilicity) |
|---|---|
| Target Compound Data | LogP 1.6703 (cLogP, ChemSrc / Leyan data); H-bond acceptors: 3 |
| Comparator Or Baseline | 8-Ethyl-3-oxa-1,8-diazaspiro[4.5]dec-1-en-2-amine (CAS 1470559-49-9): LogP -0.0147 (Fluorochem), H-bond acceptors: 4 |
| Quantified Difference | ΔLogP ≈ 1.68 (target more lipophilic by >100-fold); ΔHBA = -1 |
| Conditions | Computed physicochemical properties from vendor and database entries; no experimental LogD7.4 or PAMPA data available. |
Why This Matters
A LogP difference of 1.68 units is substantial and predicts profoundly different ADME behavior, particularly for CNS penetration where optimal LogP ranges from 1–3; the diaza analog's near-zero LogP makes it significantly less brain-penetrant, directly impacting choice for neuroscience versus peripheral target programs.
